[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(4-fluorophenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]acetic acid
• InChI: InChI=1S/C12H11FN2O3/c1-7-10(6-11(16)17)12(18)15(14-7)9-4-2-8(13)3-5-9/h2-5,14H,6H2,1H3,(H,16,17)
• InChI Key: PRBHPVHDCGHHJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)F)CC(=O)O
• Molecular Formula: C12H11FN2O3
• Molecular Weight: 250.23 g/mol

Description

“[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid” is a chemical compound that is part of a collection of rare and unique chemicals. It has a linear formula of C10H9FN2O and a molecular weight of 192.194.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C10H9FN2O. It has a molecular weight of 192.194.

Physical And Chemical Properties Analysis

The compound has a linear formula of C10H9FN2O and a molecular weight of 192.194. No additional physical or chemical properties are provided in the available resources.

Scientific Research Applications

• Pharmaceutical Research

  • Application : The compound “[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid” is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers. These types of compounds are often used in the development of new drugs and medications.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the particular research context. Typically, these compounds are tested in vitro (in a controlled lab environment outside of a living organism) or in vivo (within a living organism) to determine their biological activity and potential therapeutic effects.
  • Results or Outcomes : As this compound is provided for early discovery research, the specific results or outcomes would depend on the individual experiments conducted by the researchers.

• Organic Synthesis

  • Application : A new fluorinated pyrazole, 5-(4-fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole, was successfully synthesized via a two-step reaction. This compound could potentially have similar applications.
  • Methods of Application : The synthesis of pyrazoline was performed via one-pot three-component reaction under microwave irradiation. The synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating.
  • Results or Outcomes : The structure of the synthesized compound was confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis.

• Drug Discovery

  • Application : The compound “[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid” is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers. These types of compounds are often used in the development of new drugs and medications.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the particular research context. Typically, these compounds are tested in vitro (in a controlled lab environment outside of a living organism) or in vivo (within a living organism) to determine their biological activity and potential therapeutic effects.
  • Results or Outcomes : As this compound is provided for early discovery research, the specific results or outcomes would depend on the individual experiments conducted by the researchers.

• Anti-Cancer Research

  • Application : Pyrazole derivatives have been reported to exhibit anti-cancer activity against breast cancer cell lines. Many pyrazoles have been patented as hepatic cancer (HePG-2) agents, and celecoxib is a commercial drug with cyclooxygenase-2 inhibitory activity.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the particular research context. Typically, these compounds are tested in vitro (in a controlled lab environment outside of a living organism) or in vivo (within a living organism) to determine their biological activity and potential therapeutic effects.
  • Results or Outcomes : The specific results or outcomes would depend on the individual experiments conducted by the researchers.

• Catalyst Development

  • Application : The compound “[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid” could potentially be used in the development of new catalysts.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the particular research context. Typically, these compounds are tested in a controlled lab environment to determine their catalytic activity.
  • Results or Outcomes : As this compound is provided for early discovery research, the specific results or outcomes would depend on the individual experiments conducted by the researchers.

• Anti-Breast Cancer Research

  • Application : Pyrazole derivatives have been reported to exhibit anti-cancer activity against breast cancer cell lines. Many pyrazoles have been patented as hepatic cancer (HePG-2) agents, and celecoxib is a commercial drug with cyclooxygenase-2 inhibitory activity.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the particular research context. Typically, these compounds are tested in vitro (in a controlled lab environment outside of a living organism) or in vivo (within a living organism) to determine their biological activity and potential therapeutic effects.
  • Results or Outcomes : The specific results or outcomes would depend on the individual experiments conducted by the researchers.